2'-Bromo-5'-chloro-4'-fluorophenacyl chloride

• IUPAC Name: 1-(2-bromo-5-chloro-4-fluorophenyl)-2-chloroethanone
• InChI: InChI=1S/C8H4BrCl2FO/c9-5-2-7(12)6(11)1-4(5)8(13)3-10/h1-2H,3H2
• InChI Key: VFRAPITVLBYMQP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)F)Br)C(=O)CCl
• Molecular Formula: C8H4BrCl2FO
• Molecular Weight: 285.92 g/mol

Description

2’-Bromo-5’-chloro-4’-fluorophenacyl chloride , also known by its synonyms ω-Chloro-4-fluoroacetophenone and 4-Fluorophenacyl chloride , is a chemical compound with the molecular formula C₈H₆ClFO . It falls under the class of aryl halides and is commonly used in organic synthesis and pharmaceutical research.

Synthesis Analysis

The synthesis of 2’-Bromo-5’-chloro-4’-fluorophenacyl chloride involves various methods. One common approach is the condensation of 2-chloro-4’-fluoroacetophenone with N-methyl-4-(methylthio)benzamidine , resulting in the formation of 1-methyl-2-(4-methylthio)phenyl-4-(4-fluoro)phenylimidazole .

Molecular Structure Analysis

The compound’s molecular structure consists of a phenacyl chloride moiety with bromine and chlorine substituents at different positions on the phenyl ring. The arrangement of atoms and functional groups determines its reactivity and properties.

Chemical Reactions Analysis

2’-Bromo-5’-chloro-4’-fluorophenacyl chloride can participate in various chemical reactions, including nucleophilic substitutions, acylations, and cyclizations. Researchers often utilize it as a versatile building block for the synthesis of more complex molecules.

Physical And Chemical Properties Analysis

• Melting Point : Approximately 47-50°C (literature value).

Mechanism of Action

The precise mechanism of action for this compound depends on its application. In some cases, it acts as a reactive intermediate, facilitating the formation of new carbon-carbon or carbon-heteroatom bonds. Its reactivity arises from the electrophilic nature of the phenacyl chloride group.

Safety and Hazards

• Respiratory System : Use appropriate personal protective equipment (dust mask, eyeshields, gloves) when handling.

Future Directions

Research on 2’-Bromo-5’-chloro-4’-fluorophenacyl chloride continues to explore its applications in drug discovery, materials science, and synthetic chemistry. Investigating its reactivity, stability, and potential modifications will guide future developments.